4-(2-Chlorophenyl)-4-fluoropiperidine hydrochloride

Specification

• CAS No.: 1421160-44-2
• Molecular Formula: C11H14Cl2FN
• Molecular Weight: 250.14 g/mol
• IUPAC Name: 4-(2-chlorophenyl)-4-fluoropiperidine;hydrochloride
• Standard InChI: InChI=1S/C11H13ClFN.ClH/c12-10-4-2-1-3-9(10)11(13)5-7-14-8-6-11;/h1-4,14H,5-8H2;1H
• Standard InChI Key: MUKNTCMTQZHINQ-UHFFFAOYSA-N
• SMILES: C1CNCCC1(C2=CC=CC=C2Cl)F.Cl
• Canonical SMILES: C1CNCCC1(C2=CC=CC=C2Cl)F.Cl

Introduction

4-(2-Chlorophenyl)-4-fluoropiperidine hydrochloride is a synthetic organic compound with the CAS number 1421160-44-2. It is a derivative of piperidine, a six-membered ring compound, substituted with a 2-chlorophenyl group and a fluorine atom. This compound is of interest in pharmaceutical research due to its potential biological activities and applications in drug development.

Synthesis Methods

The synthesis of 4-(2-Chlorophenyl)-4-fluoropiperidine hydrochloride typically involves the reaction of a suitable piperidine precursor with a chlorophenyl group and subsequent fluorination. The specific synthesis route may vary depending on the availability of starting materials and the desired yield.

Biological Activity and Potential Applications

While specific biological activities of 4-(2-Chlorophenyl)-4-fluoropiperidine hydrochloride are not extensively documented in the available literature, compounds with similar structures often exhibit pharmacological properties relevant to neurological disorders or as intermediates in drug synthesis. Further research is needed to fully explore its potential applications.

Research Findings and Challenges

Research on fluorinated compounds like 4-(2-Chlorophenyl)-4-fluoropiperidine hydrochloride highlights the challenges associated with fluorine chemistry, such as the potential for metabolic instability and the need for careful structural optimization to achieve desired biological effects.